N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide

• IUPAC Name: N-[2-[1-[(3-ethoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C23H32N4O2/c1-2-29-21-9-5-6-18(16-21)17-26-14-11-20(12-15-26)27-22(10-13-24-27)25-23(28)19-7-3-4-8-19/h5-6,9-10,13,16,19-20H,2-4,7-8,11-12,14-15,17H2,1H3,(H,25,28)
• InChI Key: DAELTBUSUTZCIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CN2CCC(CC2)N3C(=CC=N3)NC(=O)C4CCCC4
• Molecular Formula: C23H32N4O2
• Molecular Weight: 396.5 g/mol

Description

N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide, also known as ABT-702, is a selective adenosine kinase inhibitor that has been widely used in scientific research. Adenosine kinase is an enzyme that plays a crucial role in regulating the levels of adenosine, a signaling molecule that modulates various physiological processes in the human body.

Mechanism of Action

N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide selectively inhibits adenosine kinase, leading to an increase in the levels of adenosine in the extracellular space. Adenosine acts on specific receptors in the body, including A1, A2A, A2B, and A3 receptors, to modulate various physiological processes, such as neurotransmission, inflammation, and immune function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide are primarily related to the modulation of adenosine signaling. N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide has been shown to increase the levels of adenosine in the brain, leading to improved cognitive function and decreased inflammation. Additionally, N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide has been shown to reduce pain and improve sleep in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide in lab experiments is its selectivity for adenosine kinase, which allows for the specific modulation of adenosine signaling. Additionally, N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide has been shown to have good bioavailability and pharmacokinetic properties, making it a useful tool for in vivo studies. However, a limitation of using N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide is its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide in scientific research. One possibility is the investigation of its effects on other physiological processes, such as metabolism and cardiovascular function. Additionally, N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide could be used in combination with other drugs to investigate potential synergistic effects. Finally, the development of more selective adenosine kinase inhibitors could help to overcome the limitations of N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide and provide new tools for investigating adenosine signaling in the body.

Synthesis Methods

The synthesis of N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide involves the reaction of 1-(3-ethoxybenzyl)-4-piperidinone with 5-bromo-1-(cyclopentylamino)-1H-pyrazole-4-carboxylic acid, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide has been used in various scientific research studies to investigate the role of adenosine signaling in different physiological and pathological conditions. For example, N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide has been shown to improve cognitive function in animal models of Alzheimer's disease by increasing the levels of adenosine in the brain. Additionally, N-{1-[1-(3-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide has been used to study the effects of adenosine signaling on inflammation, pain, and sleep.